Cas no 1215205-80-3 (2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid)

• Product Name: 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid
• CAS No: 1215205-80-3
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 858037
• Update Time: 2026-04-29

2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxybiphenyl-3-carboxylic acid
• 3-(2-hydroxy-3-methoxyphenyl)benzoic acid
• 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid

Computed Properties

• Exact Mass: 244.07400

Experimental Properties

• PSA: 66.76000
• LogP: 2.76600

Additional information on 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid

Introduction to 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215205-80-3)

2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1215205-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the biphenyl derivatives family, which is well-known for its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of both hydroxyl and methoxy functional groups on a biphenyl core, make it a promising candidate for further investigation in various therapeutic areas.

The biphenyl scaffold is a common motif in many bioactive molecules, and modifications at specific positions on this core can lead to significant changes in biological properties. In the case of 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid, the hydroxyl group at the 2-position and the methoxy group at the 3-position contribute to its distinct chemical and biological characteristics. These substituents not only influence the molecule's solubility and stability but also play a crucial role in its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of such compounds. Studies have shown that the presence of these functional groups can enhance binding affinity to certain enzymes and receptors, making 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid a valuable scaffold for designing novel pharmacological agents.

One of the most exciting areas of research involving 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid is its potential application in oncology. Preliminary studies have suggested that this compound may exhibit inhibitory effects on various kinases involved in cancer cell proliferation. The hydroxyl and methoxy groups are believed to be key players in modulating the compound's binding interactions with these kinases, potentially leading to the development of new anticancer therapies.

In addition to its oncological potential, 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid has also shown promise in other therapeutic domains. For instance, researchers are exploring its role in anti-inflammatory treatments. The biphenyl core structure is known to have anti-inflammatory properties, and modifications such as those present in this compound may enhance its efficacy in modulating inflammatory pathways.

The synthesis of 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid is another area of active interest. Advanced synthetic methodologies have been developed to produce this compound with high purity and yield. These methods often involve multi-step organic reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used for constructing biaryl structures. The optimization of these synthetic routes is crucial for large-scale production and further exploration of its applications.

From a biochemical perspective, understanding the metabolic pathways involving 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid is essential for evaluating its safety and efficacy. Studies have begun to investigate how this compound is metabolized in vivo, which can provide insights into potential side effects and drug-drug interactions. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize its metabolic products.

The pharmacokinetic properties of 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid are also being thoroughly examined. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are critical considerations in drug development. Researchers are using both experimental data and computational models to predict how this compound behaves within the body, which can accelerate the discovery process.

Another exciting aspect of 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid research is its potential role in neurodegenerative diseases. Emerging evidence suggests that biphenyl derivatives may have neuroprotective properties, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The specific structural features of this compound could contribute to its ability to interact with neural pathways involved in these diseases.

The impact of 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid extends beyond basic research; it has implications for industrial applications as well. For example, its unique chemical properties make it a suitable candidate for use in advanced materials and coatings. These applications leverage the compound's stability and reactivity under various conditions, offering new possibilities for material science innovations.

In conclusion, 2'-Hydroxy-3'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215205-80-3) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its structural complexity, combined with its demonstrated biological activities, positions it as a key player in future pharmaceutical developments. As research continues to uncover new insights into its properties and potential applications, this compound is likely to remain at the forefront of scientific exploration.